Cas no 1206995-88-1 (2-methyl-2-{1-(2-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylamino}propan-1-ol)
2-methyl-2-{1-(2-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylamino}propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-2-{1-(2-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylamino}propan-1-ol
- F0521-0327
- 2-methyl-2-((1-(o-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino)propan-1-ol
- 1206995-88-1
- AKOS002337435
- 2-methyl-2-[[1-(2-methylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]amino]propan-1-ol
-
- Inchi: 1S/C16H19N5O/c1-11-6-4-5-7-13(11)21-15-12(8-19-21)14(17-10-18-15)20-16(2,3)9-22/h4-8,10,22H,9H2,1-3H3,(H,17,18,20)
- InChI Key: QIZHIABUBSPCFK-UHFFFAOYSA-N
- SMILES: OCC(C)(C)NC1C2C=NN(C3C=CC=CC=3C)C=2N=CN=1
Computed Properties
- Exact Mass: 297.15896025g/mol
- Monoisotopic Mass: 297.15896025g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 75.9Ų
2-methyl-2-{1-(2-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylamino}propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0521-0327-2μmol |
2-methyl-2-{[1-(2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]amino}propan-1-ol |
1206995-88-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0521-0327-5μmol |
2-methyl-2-{[1-(2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]amino}propan-1-ol |
1206995-88-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0521-0327-10μmol |
2-methyl-2-{[1-(2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]amino}propan-1-ol |
1206995-88-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0521-0327-20μmol |
2-methyl-2-{[1-(2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]amino}propan-1-ol |
1206995-88-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0521-0327-1mg |
2-methyl-2-{[1-(2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]amino}propan-1-ol |
1206995-88-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0521-0327-2mg |
2-methyl-2-{[1-(2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]amino}propan-1-ol |
1206995-88-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0521-0327-3mg |
2-methyl-2-{[1-(2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]amino}propan-1-ol |
1206995-88-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0521-0327-4mg |
2-methyl-2-{[1-(2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]amino}propan-1-ol |
1206995-88-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0521-0327-5mg |
2-methyl-2-{[1-(2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]amino}propan-1-ol |
1206995-88-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0521-0327-10mg |
2-methyl-2-{[1-(2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]amino}propan-1-ol |
1206995-88-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-methyl-2-{1-(2-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylamino}propan-1-ol Related Literature
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2-methyl-2-{1-(2-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylamino}propan-1-ol
Recent Advances in the Study of 2-methyl-2-{1-(2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylamino}propan-1-ol (CAS: 1206995-88-1)
The compound 2-methyl-2-{1-(2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylamino}propan-1-ol (CAS: 1206995-88-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its pyrazolo[3,4-d]pyrimidine core, has been investigated for its role as a kinase inhibitor, particularly targeting pathways involved in cancer and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.
One of the key findings from recent research is the compound's selective inhibition of specific protein kinases, such as JAK (Janus kinase) and PI3K (phosphoinositide 3-kinase), which are critical in cell signaling pathways associated with proliferation and immune responses. Structural-activity relationship (SAR) studies have revealed that the 2-methylphenyl and propan-1-ol moieties are essential for maintaining high binding affinity and selectivity. These insights have paved the way for the development of derivatives with improved pharmacokinetic profiles and reduced off-target effects.
In addition to its kinase inhibitory activity, recent investigations have explored the compound's potential in combination therapies. For instance, synergistic effects have been observed when 2-methyl-2-{1-(2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylamino}propan-1-ol is co-administered with conventional chemotherapeutic agents, enhancing tumor regression in murine models. These findings highlight its promise as an adjunct therapy in oncology, particularly for resistant or refractory cancers.
Despite these advancements, challenges remain in translating preclinical success to clinical applications. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further optimization and rigorous testing. Current efforts are focused on formulation strategies, including nanoparticle-based delivery systems, to overcome these limitations. The ongoing research underscores the compound's potential as a versatile scaffold for the development of next-generation therapeutics.
In conclusion, 2-methyl-2-{1-(2-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylamino}propan-1-ol represents a promising candidate in the realm of targeted therapy. Its unique chemical structure and biological activity make it a valuable subject for continued investigation. Future studies should aim to validate its efficacy in clinical trials and explore its applicability across a broader range of diseases, solidifying its position in the pharmaceutical landscape.
1206995-88-1 (2-methyl-2-{1-(2-methylphenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylamino}propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)